Cas no 850411-09-5 (Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester)
Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
- 4-[3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENOXY]-BUTYRIC ACID ETHYL ESTER
- ethyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]butanoate
-
- MDL: MFCD08706023
Computed Properties
- Exact Mass: 334.19500
Experimental Properties
- PSA: 53.99000
- LogP: 2.70790
Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR321291-250mg |
Ethyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate |
850411-09-5 | 99% | 250mg |
£95.00 | 2025-02-19 | |
| Apollo Scientific | OR321291-1g |
Ethyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate |
850411-09-5 | 99% | 1g |
£572.00 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1001308-1g |
ethyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate |
850411-09-5 | 95% | 1g |
$850 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1046535-100mg |
Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester |
850411-09-5 | 95% | 100mg |
$275 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1046535-250mg |
Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester |
850411-09-5 | 95% | 250mg |
$495 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1046535-1g |
Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester |
850411-09-5 | 95% | 1g |
$740 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130311-250mg |
Ethyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate |
850411-09-5 | 98% | 250mg |
¥2942.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130311-1g |
Ethyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate |
850411-09-5 | 98% | 1g |
¥8199.00 | 2024-07-28 | |
| A2B Chem LLC | AC32891-250mg |
4-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-butyric acid ethyl ester |
850411-09-5 | 250mg |
$556.00 | 2024-04-19 | ||
| A2B Chem LLC | AC32891-1g |
4-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-butyric acid ethyl ester |
850411-09-5 | 1g |
$962.00 | 2024-04-19 |
Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester (CAS No. 850411-09-5): A Comprehensive Overview
Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester (CAS No. 850411-09-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique boronic ester functionality and aromatic structure, making it a valuable intermediate in various synthetic pathways. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound.
The molecular formula of Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester is C20H30O5B. The presence of the boronic ester group (B(OEt)2) imparts unique reactivity and stability to the molecule. This functional group is particularly useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active compounds and advanced materials.
The synthesis of Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester typically involves several steps. One common approach is to start with 4-hydroxybutanoic acid ethyl ester and react it with a suitable boronic ester precursor under appropriate conditions. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this process, making it more efficient and environmentally friendly.
In the context of medicinal chemistry, Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester has shown promise as a building block for the synthesis of novel pharmaceuticals. Its boronic ester functionality allows for the introduction of diverse substituents through Suzuki-Miyaura coupling reactions. This versatility is particularly valuable in drug discovery programs aimed at developing new treatments for various diseases.
A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of potent anti-cancer agents. The researchers demonstrated that by coupling this boronic ester with various aromatic compounds containing bioactive moieties, they were able to generate a library of compounds with enhanced cytotoxic activity against multiple cancer cell lines. This finding underscores the potential of Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester as a key intermediate in drug development.
Beyond its applications in medicinal chemistry, Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester also finds utility in materials science. The unique electronic and structural properties of this compound make it suitable for use in the synthesis of advanced polymers and functional materials. For instance, researchers at a leading materials science institute have utilized this compound to develop novel polymeric coatings with improved thermal stability and mechanical strength.
The physical properties of Butanoic acid, 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-,ethyl ester, such as its melting point and solubility characteristics,are also important considerations for its practical applications。This compound typically exhibits good solubility in common organic solvents such as dichloromethane,toluene,and ethanol。Its melting point is around 60°C,making it suitable for use in a wide range of synthetic processes。
In conclusion,Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-,ethyl ester (CAS No。850411-09-5) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science。Its unique boronic ester functionality provides a versatile platform for synthetic transformations,enabling the development of novel pharmaceuticals and advanced materials。As research continues to advance,the applications of this compound are likely to expand further,opening new avenues for innovation and discovery。
850411-09-5 (Butanoic acid,4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)